Cas no 73776-24-6 (4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid)

4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid structure
73776-24-6 structure
4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
73776-24-6
C10H7NO4
205.16688
1074510
54697499

4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid Properties

Names and Identifiers

    • 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid
    • 2,4-Dihydroxy-3-carboxychinolin
    • 2,4-Dihydroxy-chinolin-3-carbonsaeure
    • 2,4-dihydroxy-quinoline-3-carboxylic acid
    • AC1NTWY2
    • CHEBI:74804
    • CTK2H0931
    • CTK8F6015
    • ST075371
    • SureCN3985154
    • 1,2-Dihydro-4-hydroxy-2-oxo-3-quinolinecarboxylic acid
    • 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
    • 4-hydroxy-2-oxo-1H-quinoline-3-carboxylic acid
    • 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylicacid
    • F0913-4740
    • AKOS022648136
    • 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic
    • 73776-24-6
    • JEBJIWLJHQOTIA-UHFFFAOYSA-N
    • 2-hydroxy-4-quinolone-3-carboxylic acid
    • Q27144915
    • DTXSID30715998
    • CS-0372980
    • 72963-93-0
    • 1,2-dihydro-4-hydroxy-2-oxo-quinoline-3-carboxylic acid
    • 2-hydroxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • SCHEMBL3985154
    • AKOS000302735
    • 4-HYDROXY-2-OXO-1,2-DIHYDRO-3-QUINOLINECARBOXYLIC ACID
    • SR-01000324952-1
    • SR-01000324952
    • VS-09817
    • 2-hydroxy-4(1H)-quinolone-3-carboxylic acid
    • 2,4-dihydroxyquinoline-3-carboxylic acid
    • STL373110
    • STL521628
    • BBL030452
    • +Expand
    • MFCD06011091
    • JEBJIWLJHQOTIA-UHFFFAOYSA-N
    • InChI=1S/C10H7NO4/c12-8-5-3-1-2-4-6(5)11-9(13)7(8)10(14)15/h1-4H,(H,14,15)(H2,11,12,13)
    • C1=CC=C2C(=C1)C(=C(C(=N2)O)C(=O)O)O

Computed Properties

  • 205.03750770g/mol
  • 3
  • 5
  • 1
  • 205.03750770g/mol
  • 15
  • 347
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.5
  • 86.6Ų

Experimental Properties

  • 357.7±42.0 °C at 760 mmHg
  • 0.0±0.8 mmHg at 25°C
  • 170.1±27.9 °C
  • 1.611

4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AC76152-1mg
3-Quinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-2-oxo-
73776-24-6
1mg
$245.00 2024-04-19
Chemenu
CM524786-1g
4-Hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
73776-24-6 97%
1g
$264
Life Chemicals
F0913-4740-2μmol
4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
73776-24-6 90%+
2μl
$57.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1443650-100mg
4-Hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
73776-24-6 97%
100mg
¥756.00 2024-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
033640-1g
4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid
73776-24-6
1g
5689CNY

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